Cas no 849833-95-0 (BENZENE, 1-CHLORO-2-FLUORO-3-METHYL-5-NITRO-)
849833-95-0 structure
Product Name:BENZENE, 1-CHLORO-2-FLUORO-3-METHYL-5-NITRO-
CAS No:849833-95-0
MF:C7H5ClFNO2
MW:189.571504354477
CID:3368555
PubChem ID:86042359
Update Time:2025-04-21
BENZENE, 1-CHLORO-2-FLUORO-3-METHYL-5-NITRO- Chemical and Physical Properties
Names and Identifiers
-
- BENZENE, 1-CHLORO-2-FLUORO-3-METHYL-5-NITRO-
- 1-Chloro-2-fluoro-3-methyl-5-nitrobenzene
- 3-Chloro-2-fluoro-5-nitrotoluene
- SCHEMBL15983820
- 849833-95-0
-
- Inchi: 1S/C7H5ClFNO2/c1-4-2-5(10(11)12)3-6(8)7(4)9/h2-3H,1H3
- InChI Key: NIEPCJDPUXIBGR-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=C(C)C=1F)[N+](=O)[O-]
Computed Properties
- Exact Mass: 188.9992843Da
- Monoisotopic Mass: 188.9992843Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 45.8Ų
BENZENE, 1-CHLORO-2-FLUORO-3-METHYL-5-NITRO- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010011404-1g |
3-Chloro-2-fluoro-5-nitrotoluene |
849833-95-0 | 97% | 1g |
$1220.00 | 2023-08-31 |
BENZENE, 1-CHLORO-2-FLUORO-3-METHYL-5-NITRO- Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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